Cas no 55424-74-3 (Pentanoic acid, 3-methyl-4-oxo-, ethyl ester)

• Product Name: Pentanoic acid, 3-methyl-4-oxo-, ethyl ester
• CAS No: 55424-74-3
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 351969
• PubChem ID: 14870756
• Update Time: 2025-08-05

Pentanoic acid, 3-methyl-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-methyl-4-oxo-, ethyl ester
• ethyl 3-methyl-4-oxopentanoate
• 3-methyl-4-oxo-pentanoic acid ethyl ester
• DTXSID00564859
• 55424-74-3
• BS-34535

• Inchi： 1S/C8H14O3/c1-4-11-8(10)5-6(2)7(3)9/h6H,4-5H2,1-3H3
• InChI Key： HYMVBRIEVYRZIE-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C(C)=O)C)=O

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Additional information on Pentanoic acid, 3-methyl-4-oxo-, ethyl ester

Pentanoic acid, 3-methyl-4-oxo-, ethyl ester (CAS No. 55424-74-3): A Comprehensive Overview

Pentanoic acid, 3-methyl-4-oxo-, ethyl ester, identified by its Chemical Abstracts Service (CAS) number 55424-74-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This ester derivative of pentanoic acid exhibits a unique structural configuration that makes it a subject of considerable interest in synthetic chemistry and potential therapeutic applications. The compound's molecular structure, characterized by a ketone group at the 4th position and a methyl substituent at the 3rd position, contributes to its distinct chemical properties and reactivity.

The synthesis of Pentanoic acid, 3-methyl-4-oxo-, ethyl ester involves meticulous chemical processes that highlight the compound's importance in industrial and laboratory settings. The ethyl ester functionality not only influences its solubility and stability but also opens up avenues for further derivatization, making it a versatile intermediate in organic synthesis. Recent advancements in catalytic methods have improved the efficiency of its production, enabling larger-scale preparations for research and commercial purposes.

In the context of pharmaceutical research, Pentanoic acid, 3-methyl-4-oxo-, ethyl ester has garnered attention due to its potential role as a precursor in the development of bioactive molecules. The structural motif present in this compound resembles several known pharmacophores, which are essential for drug design. Researchers have been exploring its utility in creating novel compounds with therapeutic effects, particularly in areas such as anti-inflammatory and antimicrobial applications. The presence of both carbonyl and ester groups provides multiple sites for functionalization, allowing chemists to tailor the molecule for specific biological targets.

Recent studies have demonstrated the compound's efficacy in vitro as a modulator of certain enzymatic pathways. For instance, preliminary investigations suggest that derivatives of Pentanoic acid, 3-methyl-4-oxo-, ethyl ester may interact with enzymes involved in metabolic regulation, potentially offering benefits in managing metabolic disorders. Additionally, its interaction with biological membranes has been studied, revealing properties that could be exploited in drug delivery systems. These findings underscore the compound's significance as a building block for innovative pharmaceuticals.

The chemical behavior of Pentanoic acid, 3-methyl-4-oxo-, ethyl ester is also influenced by its environmental stability and reactivity. It has been observed to undergo various transformations under different conditions, including oxidation and reduction reactions, which are pivotal in synthetic organic chemistry. These reactions can be harnessed to produce a range of derivatives with tailored properties. Furthermore, the compound's compatibility with green chemistry principles has been explored, with efforts to develop more sustainable synthetic routes that minimize waste and hazardous byproducts.

In conclusion, Pentanoic acid, 3-methyl-4-oxo-, ethyl ester (CAS No. 55424-74-3) represents a fascinating compound with broad implications in chemistry and medicine. Its unique structural features and versatile reactivity make it a valuable asset in both academic research and industrial applications. As scientific understanding continues to evolve, the potential uses of this compound are likely to expand, further solidifying its role as a cornerstone in modern chemical innovation.